Cas no 1107645-71-5 ([(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester)
[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- [(S)-1-(2-chloro-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester
- (S)-tert-Butyl (1-(2-chloroacetyl)piperidin-3-yl)carbamate
- AM90650
- [(S)-1-(2-Chloroacetyl)piperidin-3-yl]carbamic acid tert-butyl ester
- [(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester
-
- Inchi: 1S/C12H21ClN2O3/c1-12(2,3)18-11(17)14-9-5-4-6-15(8-9)10(16)7-13/h9H,4-8H2,1-3H3,(H,14,17)/t9-/m0/s1
- InChI Key: KYZSQSTWSWLRJM-VIFPVBQESA-N
- SMILES: ClCC(N1CCC[C@@H](C1)NC(=O)OC(C)(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 315
- Topological Polar Surface Area: 58.6
[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM485885-1g |
(S)-tert-Butyl (1-(2-chloroacetyl)piperidin-3-yl)carbamate |
1107645-71-5 | 97% | 1g |
$1378 | 2022-09-04 | |
| Fluorochem | 083195-500mg |
S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester |
1107645-71-5 | 500mg |
£694.00 | 2022-03-01 |
[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on [(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester
[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester: A Comprehensive Overview
The compound with CAS No 1107645-71-5, commonly referred to as [(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a 2-chloroacetyl group at the 1-position and a tert-butyl carbamate group at the 3-position. The S configuration at the chiral center further adds complexity and specificity to its properties.
Recent advancements in chemical synthesis have enabled researchers to explore the potential of this compound in various applications. For instance, studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs. The presence of the tert-butyl carbamate group makes it an ideal candidate for protecting amino groups during multi-step synthesis, ensuring high yields and purity in subsequent reactions.
The 2-chloroacetyl moiety within the molecule is known for its reactivity, making it a valuable component in nucleophilic acyl substitution reactions. This property has been leveraged in the construction of complex molecular architectures, including those with therapeutic potential. Moreover, the stereochemistry at the piperidine ring plays a crucial role in determining the compound's biological activity, as demonstrated in recent studies focusing on enantioselective synthesis.
From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound accurately. These methods have provided insights into its molecular structure and stability under various conditions. Additionally, computational chemistry tools have been utilized to predict its pharmacokinetic properties, aiding in its potential application as a drug candidate.
In terms of synthesis, researchers have developed efficient routes to prepare [(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester. One notable approach involves the use of asymmetric catalysis to achieve high enantiomeric excess, ensuring the desired stereochemistry. This method not only enhances the compound's purity but also aligns with green chemistry principles by minimizing waste and optimizing reaction conditions.
The versatility of this compound is further evident in its application across diverse chemical transformations. For example, it has been used as a building block in peptide coupling reactions, where its reactivity and stability are critical for successful outcomes. Additionally, its compatibility with various protecting group strategies makes it a valuable asset in medicinal chemistry.
Looking ahead, ongoing research continues to uncover new opportunities for this compound. Its role in drug delivery systems and its potential as a precursor for bioactive agents are areas of active investigation. Furthermore, advancements in artificial intelligence and machine learning are being integrated into synthetic planning, enabling more efficient pathways for its production.
In conclusion, [(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester stands out as a versatile and impactful molecule in contemporary organic chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and analytical techniques, positions it as a key player in advancing drug discovery and chemical innovation.
1107645-71-5 ([(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)